Cas no 1823182-63-3 (2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine)

• Product Name: 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine
• CAS No: 1823182-63-3
• MF: C₁₁H₆ClF₄N₃S
• MW: 323.697053432465
• MDL: MFCD29042533
• CID: 4708526
• Update Time: 2025-07-22

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-5-fluoro-4-(methylsulfanyl)pyrimidine
• 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine

• MDL： MFCD29042533
• Inchi： 1S/C11H6ClF4N3S/c1-20-10-7(13)4-18-9(19-10)8-6(12)2-5(3-17-8)11(14,15)16/h2-4H,1H3
• InChI Key： PHGQPFZPVCHAEX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1N=CC(=C(N=1)SC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 333
• Topological Polar Surface Area: 64

Additional information on 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine

Introduction to 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine (CAS No. 1823182-63-3)

2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine (CAS No. 1823182-63-3) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, which is widely recognized for its pharmacological versatility and biological activity. The structural features of this molecule, including its chloro, fluoro, and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The pyrimidine core of this compound is a key pharmacophore that interacts with various biological targets, making it a valuable scaffold for drug discovery. The presence of a chloro group at the 3-position and a trifluoromethyl group at the 5-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the fluoro group at the 5-position and the methylthio group at the 4-position further modulate its biological activity, influencing both potency and selectivity.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced pharmacological profiles. The compound 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine has been extensively studied for its potential in addressing various therapeutic challenges. Its structural motifs have been explored in the development of inhibitors targeting enzymes such as kinases and other proteins involved in cancer progression.

One of the most compelling aspects of this compound is its role in oncology research. The chloro and trifluoromethyl substituents have been shown to improve binding affinity to biological targets, while the fluoro and methylthio groups contribute to selective inhibition. Preclinical studies have demonstrated that derivatives of this compound exhibit promising antitumor activity by disrupting key signaling pathways involved in cell proliferation and survival. These findings have positioned 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine as a promising candidate for further development into novel therapeutic agents.

Beyond oncology, this compound has also been investigated for its potential in other therapeutic areas. Its structural framework suggests applications in anti-inflammatory and immunomodulatory therapies. The unique electronic properties imparted by the fluorine and chlorine atoms make it an attractive candidate for designing molecules that can modulate immune responses without excessive toxicity. Furthermore, its stability under various physiological conditions enhances its suitability for formulation into drugs with prolonged shelf life.

The synthesis of 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine involves multi-step organic reactions that showcase the expertise required in medicinal chemistry. The process typically begins with the functionalization of a pyridine precursor, followed by introduction of the chloro, fluoro, and methylthio groups at strategic positions. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are employed to achieve high yields and purity.

The analytical characterization of this compound is equally critical. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its structure and purity. These analytical methods provide detailed insights into the molecular structure, which are essential for understanding its biological activity and pharmacokinetic properties.

In conclusion, 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-5-fluoro-4-(methylthio)pyrimidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutics with applications ranging from oncology to immunomodulation. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern drug discovery efforts.